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Compound of Interest

Compound Name: 5-Chloropentanal

Cat. No.: B1584631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloropentanal (CAS No. 20074-80-0) is a bifunctional organic compound featuring both an

aldehyde and a chloroalkane functional group. This unique structure makes it a versatile

intermediate in organic synthesis, particularly in the preparation of pharmaceutical compounds

and other bioactive molecules.[1] Its high reactivity, however, necessitates strict adherence to

proper handling and storage procedures to ensure the safety of laboratory personnel and

maintain the integrity of the compound.[1][2] These application notes provide detailed protocols

for the safe handling, storage, and disposal of 5-Chloropentanal.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of 5-Chloropentanal is
provided below for quick reference.
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Property Value Reference(s)

CAS Number 20074-80-0 [1]

Molecular Formula C5H9ClO [1]

Molecular Weight 120.58 g/mol [3]

Appearance Colorless to light yellow liquid [1]

Odor Pungent [1]

Boiling Point 172 °C at 760 mmHg [1]

Flash Point 67 °C [1]

Density 1.006 g/cm³ [1]

Vapor Pressure 1.36 mmHg at 25°C [1]

Signal Word Danger [4]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

[3][4]

Storage Procedures
Proper storage of 5-Chloropentanal is crucial to maintain its stability and prevent hazardous

reactions. As a reactive aldehyde, it is susceptible to oxidation and polymerization.
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Storage Condition Recommendation Rationale

Temperature

Store in a freezer at -20°C.[1]

For short-term use, storage at

2-8°C is acceptable.[5]

Low temperatures minimize

degradation and side

reactions.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).[1]

Prevents oxidation of the

aldehyde functional group.

Container
Use tightly sealed, amber

glass containers.

Protects from light, which can

promote degradation, and

prevents contamination.

Location

Store in a cool, dry, well-

ventilated area away from

incompatible materials and

sources of ignition.[1]

Reduces the risk of fire and

accidental hazardous

reactions.

Chemical Incompatibility
Due to its reactive nature as both an aldehyde and a chlorinated hydrocarbon, 5-
Chloropentanal is incompatible with a range of common laboratory reagents. Contact with

these substances should be strictly avoided.
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Incompatible Material
Class

Examples Potential Hazard

Oxidizing Agents
Peroxides, Nitric Acid, Chromic

Acid

Violent reaction, fire, or

explosion. Aldehydes are

readily oxidized.[6][7]

Strong Bases
Sodium Hydroxide, Potassium

Hydroxide

Can catalyze aldol

condensation or other

polymerization reactions,

potentially leading to a

runaway reaction.[6]

Strong Acids Sulfuric Acid, Hydrochloric Acid
Can catalyze polymerization or

other decomposition reactions.

Reducing Agents
Sodium Borohydride, Lithium

Aluminum Hydride

Vigorous and exothermic

reduction of the aldehyde.

Reactive Metals Aluminum, Magnesium

Chlorinated hydrocarbons can

react with certain metals,

especially when heated, which

can be catastrophic.[8]

Amines Primary and secondary amines
Forms imines, often with the

release of heat.[7]

Experimental Protocols
Personal Protective Equipment (PPE)
A critical aspect of safely handling 5-Chloropentanal is the consistent use of appropriate

personal protective equipment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.scribd.com/presentation/566890169/orca-share-media1570929440445
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Reactivity_of_Aldehydes_and_Ketones
https://www.scribd.com/presentation/566890169/orca-share-media1570929440445
https://content.ampp.org/corrosion/article/14/4/43/27388/Reaction-of-Certain-Chlorinated-Hydrocarbons-with
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Reactivity_of_Aldehydes_and_Ketones
https://www.benchchem.com/product/b1584631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Personal Protective Equipment

Flame-Retardant Lab Coat

Chemical-Resistant Gloves
(Butyl Rubber or Nitrile)

Splash-Proof Safety Goggles

Full-Face Shield

NIOSH-Approved Respirator
(for handling outside a fume hood)

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling 5-Chloropentanal.

Safe Handling and Transfer Protocol
All manipulations of 5-Chloropentanal should be performed in a well-ventilated chemical fume

hood to minimize inhalation exposure.[9]
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Start Prepare Work Area in Fume Hood
1.

Don Appropriate PPE
2. Retrieve 5-Chloropentanal

from Freezer
3. Allow to Equilibrate to

Room Temperature (if necessary)
4. Transfer Required Amount

Using a Syringe or Cannula
5.

Securely Cap Original Container6.

Proceed with Experiment
8.

Return to Freezer
7.

End

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe transfer of 5-Chloropentanal.

Detailed Steps:

Preparation: Ensure the chemical fume hood is clean, free of clutter, and all necessary

equipment is present.[9]

Don PPE: Wear a flame-retardant lab coat, butyl rubber or nitrile gloves, and splash-proof

safety goggles. A full-face shield is recommended.[9]

Retrieval: Obtain the container of 5-Chloropentanal from the freezer.

Equilibration: If the experiment requires the reagent at room temperature, allow the sealed

container to warm up in the fume hood.

Transfer: For small volumes (<20 mL), use a dry, inert gas-purged syringe. For larger

volumes, a cannula transfer under an inert atmosphere is recommended.[10]

Secure Container: Immediately and securely cap the stock container of 5-Chloropentanal
after withdrawing the desired amount.

Return to Storage: Promptly return the stock container to the freezer.

Experimental Use: Proceed with the intended chemical reaction or procedure in the fume

hood.

Spill Management Protocol
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In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

Spill Occurs

Evacuate Immediate Area
(if spill is large or outside fume hood)

Contain Spill with Inert Absorbent
(e.g., vermiculite, sand)

For small spills
in a fume hood

Notify Lab Supervisor and EHS

Dispose of Waste via EHS

Collect Absorbed Material
into a Sealable Container

Label as 'Halogenated Organic Waste'

Decontaminate Spill Area

End

Click to download full resolution via product page

Caption: Logical flow for managing a 5-Chloropentanal spill.
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Key Actions:

Small Spills (inside a fume hood):

Contain the spill using an inert absorbent material like vermiculite or sand. Do not use

combustible materials like paper towels.

Carefully collect the absorbed material into a sealable, compatible container.

Label the container as "Halogenated Organic Waste" and include the chemical name.

Decontaminate the area with a suitable solvent, followed by soap and water.

Arrange for waste disposal through your institution's Environmental Health and Safety

(EHS) department.

Large Spills (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

Notify your laboratory supervisor and EHS immediately.

Do not attempt to clean up a large spill yourself unless you are trained and equipped to do

so.

Waste Disposal Protocol
5-Chloropentanal is a halogenated organic compound and must be disposed of as hazardous

waste.[11][12] Never dispose of this chemical down the drain.[12]

Segregation: Collect all waste containing 5-Chloropentanal in a dedicated, clearly labeled

"Halogenated Organic Waste" container.[13] Do not mix with non-halogenated waste.[12]

Container: Use a compatible, leak-proof container with a secure screw cap.

Labeling: Ensure the waste container is properly labeled with the contents and associated

hazards.
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Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's EHS department.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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